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Compound of Interest

Compound Name: NCS-382 sodium

Cat. No.: B1234372 Get Quote

Essential Safety and Handling Guide for NCS-
382 Sodium
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

NCS-382 sodium, a γ-hydroxybutyrate (GHB) receptor antagonist. Adherence to these

procedures is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling NCS-382 sodium, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical safety goggles.

Protects eyes from dust

particles and splashes.

Hand Protection

Nitrile rubber gloves. Check for

and follow the manufacturer's

specifications regarding

breakthrough time and

permeation rates.

Prevents skin contact with the

chemical.

Body Protection

A standard laboratory coat. For

larger quantities or potential for

significant exposure, a

chemically resistant apron

should be worn.

Protects against contamination

of personal clothing.

Respiratory

Not generally required under

normal laboratory conditions

with adequate ventilation. If

dust is generated, use a

NIOSH-approved N95

respirator.

Prevents inhalation of airborne

particles.

Operational Plan for Handling NCS-382 Sodium
Follow these step-by-step procedures for the safe handling of NCS-382 sodium in a laboratory

setting.

Preparation:

Ensure a Safety Data Sheet (SDS) for NCS-382 sodium is readily accessible.

Verify that an emergency eyewash station and safety shower are in close proximity and

are in good working order.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form.
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Handling:

Don the appropriate PPE as specified in the table above.

Carefully weigh the required amount of NCS-382 sodium on a tared weighing paper or in

a suitable container within a fume hood or ventilated enclosure to minimize dust

generation.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Keep containers of NCS-382 sodium tightly closed when not in use.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan for NCS-382 Sodium
Proper disposal of NCS-382 sodium and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization:

All waste containing NCS-382 sodium, including unused product, contaminated labware,

and cleaning materials, should be considered chemical waste.

Container Disposal:
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Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as chemical waste.

After rinsing, the container can be disposed of as regular laboratory glass or plastic waste,

provided all labels are defaced.

Waste Disposal:

Collect all NCS-382 sodium waste in a clearly labeled, sealed, and appropriate waste

container.

Do not mix with other incompatible waste streams.

Dispose of the chemical waste through your institution's designated hazardous waste

disposal program, following all local, state, and federal regulations.

Experimental Workflow for Handling NCS-382
Sodium
The following diagram illustrates the logical workflow for safely handling NCS-382 sodium from

receipt to disposal.
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Caption: Workflow for Safe Handling of NCS-382 Sodium.
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To cite this document: BenchChem. [Personal protective equipment for handling NCS-382
sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234372#personal-protective-equipment-for-
handling-ncs-382-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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